Cas no 1420987-50-3 (Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate)
1420987-50-3 structure
Product Name:Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
CAS No:1420987-50-3
MF:C17H23N3O4S
MW:365.447222948074
CID:2178995
Update Time:2023-08-06
Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Tert-butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
- Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
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- Inchi: 1S/C17H23N3O4S/c1-17(2,3)24-16(21)19-8-10-20(11-9-19)25(22,23)13-15-6-4-14(12-18)5-7-15/h4-7H,8-11,13H2,1-3H3
- InChI Key: ULYKLAXKHKKAMU-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(C#N)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 611
- Topological Polar Surface Area: 99.1
Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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